Cas no 10242-21-4 (Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)-)
10242-21-4 structure
Product Name:Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)-
CAS No:10242-21-4
MF:C8H5F3N2O5
MW:266.130912542343
CID:97560
PubChem ID:15697841
Update Time:2025-04-18
Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)-
- 2,4-dinitro-1-(2,2,2-trifluoroethoxy)benzene
- 10242-21-4
- DTXSID80577003
- SCHEMBL1772198
- 1,3-dinitro-4-(2',2',2'-trifluoroethoxy)-benzene
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- Inchi: 1S/C8H5F3N2O5/c9-8(10,11)4-18-7-2-1-5(12(14)15)3-6(7)13(16)17/h1-3H,4H2
- InChI Key: RCEGERQWXLNNCW-UHFFFAOYSA-N
- SMILES: FC(COC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 266.01505
- Monoisotopic Mass: 266.01505575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 100.87
Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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